Cas no 1803549-66-7 (5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1803549-66-7
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4910786
• Update Time: 2025-10-22

5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-4(1-12)5(13)2-14-6(7)3-15/h2-3H,13H2
• InChI Key： NMILUDXMFBIYDN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=NC=C(C=1C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Comprehensive Overview of 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803549-66-7)

5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803549-66-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as amino, cyano, and trifluoromethoxy, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a carboxaldehyde moiety, makes it particularly valuable for constructing heterocyclic frameworks, a common requirement in drug discovery and material science.

The growing interest in 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is driven by its potential applications in the development of novel antiviral agents and herbicides. Researchers are particularly intrigued by the compound's ability to act as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or pathways. For instance, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, a feature highly sought after in modern drug design. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on improving drug efficacy and reducing side effects.

In the agrochemical sector, 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is being explored for its role in creating next-generation crop protection products. The compound's cyano and amino groups contribute to its reactivity, enabling the synthesis of derivatives with potent herbicidal or insecticidal properties. This is particularly relevant given the increasing demand for sustainable and environmentally friendly agricultural solutions. Farmers and agronomists are actively searching for compounds that can address resistance issues in pests and weeds, making this chemical a topic of keen interest.

From a synthetic chemistry perspective, the compound's carboxaldehyde functionality offers a convenient handle for further derivatization. Chemists frequently utilize this group in condensation reactions or nucleophilic additions to construct more complex architectures. The presence of the trifluoromethoxy group also introduces unique electronic effects, which can influence the reactivity and selectivity of subsequent transformations. Such properties are invaluable in the design of high-performance materials, including organic semiconductors and liquid crystals, which are pivotal in advancing technologies like flexible electronics and displays.

The compound's CAS No. 1803549-66-7 is often searched in conjunction with terms like "pyridine derivatives," "pharmaceutical intermediates," and "agrochemical synthesis," reflecting its broad utility. Additionally, queries such as "how to synthesize 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde" or "applications of trifluoromethoxy compounds" highlight the practical challenges and opportunities associated with this molecule. These search trends underscore the need for detailed, accessible information on the compound's properties and uses.

In summary, 5-Amino-4-cyano-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803549-66-7) stands out as a multifaceted compound with significant potential across multiple industries. Its structural features, including the amino, cyano, and trifluoromethoxy groups, make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.